Cas no 2361749-22-4 ((3As,6aR)-2,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-3-one)

• Product Name: (3As,6aR)-2,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-3-one
• CAS No: 2361749-22-4
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 6194833
• PubChem ID: 124397365
• Update Time: 2025-07-15

(3As,6aR)-2,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-3-one Chemical and Physical Properties

Names and Identifiers

• rel-(3AR,6aS)-hexahydrocyclopenta[c]pyrrol-1(2H)-one
• Z3715300326
• 2361749-22-4
• EN300-7428101
• (3As,6aR)-2,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-3-one
• rac-(3aR,6aS)-octahydrocyclopenta[c]pyrrol-1-one

• Inchi： 1S/C7H11NO/c9-7-6-3-1-2-5(6)4-8-7/h5-6H,1-4H2,(H,8,9)/t5-,6-/m0/s1
• InChI Key： RLEPMHBHXGEBBX-WDSKDSINSA-N
• SMILES： O=C1[C@H]2CCC[C@H]2CN1

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.1Ų

Additional information on (3As,6aR)-2,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-3-one

Compound CAS No. 2361749-22-4: (3As,6aR)-2,3a,4,5,6,6a-Hexahydro-1H-Cyclopenta[c]pyrrol-3-One

The compound with CAS No. 2361749-22-4, commonly referred to as (3As,6aR)-2,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-3-one, is a bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of cyclopentapyrroles, which are known for their unique structural features and potential biological activities. Recent studies have highlighted its role in various biochemical pathways, making it a promising candidate for drug discovery and development.

The structural elucidation of this compound was achieved through advanced spectroscopic techniques such as NMR and X-ray crystallography. Its stereochemistry is defined by the specific configuration at the 3A and 6a positions, which are critical for its biological activity. The cyclopentapyrrole core of this molecule is particularly interesting due to its ability to form stable interactions with biological targets such as enzymes and receptors.

Recent research has focused on the synthesis of this compound using a variety of methodologies. One notable approach involves the use of asymmetric catalysis to achieve the desired stereochemistry with high efficiency. This method not only enhances the yield but also ensures the purity of the final product, which is essential for subsequent biological testing.

In terms of applications, this compound has shown potential in the field of neuroscience. Studies have demonstrated its ability to modulate neurotransmitter systems, making it a candidate for treating conditions such as depression and anxiety. Additionally, its anti-inflammatory properties have been explored in preclinical models, suggesting its potential use in inflammatory diseases.

The pharmacokinetic profile of this compound has also been extensively studied. Research indicates that it exhibits good bioavailability and stability in physiological conditions. These properties are crucial for its development as an oral medication. Furthermore, preliminary toxicological studies have shown that it has a favorable safety profile at therapeutic doses.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. By conjugating it with nanoparticles or other carriers, researchers aim to enhance its specificity and reduce off-target effects. This approach could significantly improve its efficacy while minimizing adverse effects.

In conclusion, CAS No. 2361749-22-4 represents a promising compound with diverse applications in medicine and pharmacology. Its unique structure and favorable pharmacokinetic properties make it a valuable tool for researchers in these fields. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in future drug development efforts.